Cas no 784146-23-2 (Quinolinium, 1-[(3-boronophenyl)methyl]-6-methyl-, bromide)

Quinolinium, 1-[(3-boronophenyl)methyl]-6-methyl-, bromide structure
784146-23-2 structure
Product Name:Quinolinium, 1-[(3-boronophenyl)methyl]-6-methyl-, bromide
CAS No:784146-23-2
MF:C17H17BBrNO2
MW:358.037383794785
CID:534533
PubChem ID:71403080
Update Time:2025-04-19

Quinolinium, 1-[(3-boronophenyl)methyl]-6-methyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Quinolinium, 1-[(3-boronophenyl)methyl]-6-methyl-, bromide
    • [3-[(6-methylquinolin-1-ium-1-yl)methyl]phenyl]boronic acid,bromide
    • 784146-23-2
    • DTXSID20824008
    • 1-[(3-Boronophenyl)methyl]-6-methylquinolin-1-ium bromide
    • Inchi: 1S/C17H17BNO2.BrH/c1-13-7-8-17-15(10-13)5-3-9-19(17)12-14-4-2-6-16(11-14)18(20)21;/h2-11,20-21H,12H2,1H3;1H/q+1;/p-1
    • InChI Key: HSTWSMOAEBFMSF-UHFFFAOYSA-M
    • SMILES: [Br-].OB(C1=CC=CC(=C1)C[N+]1=CC=CC2C=C(C)C=CC1=2)O

Computed Properties

  • Exact Mass: 357.05357g/mol
  • Monoisotopic Mass: 357.05357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.3Ų
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